Cas no 85694-31-1 (Methyl 4,4,4-trifluorocrotonate)

• Product Name: Methyl 4,4,4-trifluorocrotonate
• CAS No: 85694-31-1
• MF: C₅H₅F₃O₂
• MW: 154.087212324142
• MDL: MFCD00077567
• CID: 90921
• PubChem ID: 5371282
• Update Time: 2025-05-25

Methyl 4,4,4-trifluorocrotonate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,4,4-trifluorocrotonate
• 4,4,4-Trifluorocrotonic acid methyl ester
• 2-BUTENOIC ACID, 4,4,4-TRIFLUORO-, METHYL ESTER
• METHYL (E)-4,4,4-TRIFLUOROBUT-2-ENOATE
• 4,4,4-Trifluoro-2-butenoic acid methyl ester
• Methyl(E)-4,4,4-trifluorobut-2-enoate
• Methyl (2E)-4,4,4-trifluoro-2-butenoate
• 4-AMINO-TETRAHYDROPYRAN-4-ACETICACIDMETHYLESTERHCL
• Methyl4,4,4-trifluorocrotonate
• MS-20548
• MFCD00077567
• Methyl (2E)-4,4,4-trifluoro-2-butenoate #
• 85694-31-1
• AKOS005063432
• 2-Butynoic acid 4,4,4-trifluoro methyl ester
• (E)-methyl 4,4,4-trifluorobut-2-enoate
• SCHEMBL321329
• SCHEMBL321328
• J-522676
• methyl (2E)-4,4,4-trifluorobut-2-enoate
• STL556875
• 189287-30-7
• BBL103066
• DB-031937

• MDL： MFCD00077567
• Inchi： 1S/C5H5F3O2/c1-10-4(9)2-3-5(6,7)8/h2-3H,1H3/b3-2+
• InChI Key： DMMZYYLXAGRBDO-NSCUHMNNSA-N
• SMILES： FC(/C=C/C(=O)OC)(F)F

Computed Properties

• Exact Mass: 154.02400
• Monoisotopic Mass: 154.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.237
• Boiling Point: 124 ºC
• Flash Point: 32 ºC
• Refractive Index: 1.3635
• PSA: 26.30000
• LogP: 1.27790
• Solubility: Unable or difficult to mix

Methyl 4,4,4-trifluorocrotonate Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3272
• Hazard Category Code： 11-36/37/38
• Safety Instruction： S16-S26-S36
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Safety Term：3
• Packing Group：III
• Risk Phrases：R11; R36/37/38

Additional information on Methyl 4,4,4-trifluorocrotonate

Comprehensive Overview of Methyl 4,4,4-trifluorocrotonate (CAS No. 85694-31-1): Properties, Applications, and Industry Trends

Methyl 4,4,4-trifluorocrotonate (CAS No. 85694-31-1) is a fluorinated organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for fluorine-containing compounds in modern synthesis, this ester derivative has garnered significant attention due to its unique trifluoromethyl group, which enhances reactivity and bioavailability in target molecules. Researchers and industries are actively exploring its potential in drug discovery and crop protection formulations, aligning with global trends toward sustainable and efficient chemical solutions.

The molecular structure of Methyl 4,4,4-trifluorocrotonate features a crotonate backbone modified with a trifluoromethyl moiety, offering distinct electronic and steric properties. This configuration makes it a valuable building block for synthesizing complex molecules, particularly in medicinal chemistry, where fluorine incorporation is known to improve metabolic stability and binding affinity. Recent studies highlight its role in developing antineoplastic agents and antiviral drugs, addressing pressing healthcare challenges such as oncology and infectious diseases.

In the agrochemical sector, Methyl 4,4,4-trifluorocrotonate serves as a key intermediate for pesticide and herbicide production. Its fluorine-substituted structure contributes to enhanced pesticidal activity and environmental persistence, meeting the growing need for high-efficacy crop protection products. As regulatory frameworks emphasize eco-friendly formulations, this compound’s adaptability to green chemistry principles positions it as a sustainable alternative to traditional agrochemicals.

From a synthetic perspective, Methyl 4,4,4-trifluorocrotonate is often employed in Michael additions, cyclization reactions, and catalyzed cross-couplings. Its compatibility with transition-metal catalysts and organocatalysts expands its utility in asymmetric synthesis, a critical area for chiral drug development. Innovations in flow chemistry and continuous manufacturing further leverage its reactivity, reducing waste and improving scalability—a priority for industries adopting Industry 4.0 technologies.

Market insights reveal rising interest in Methyl 4,4,4-trifluorocrotonate due to its alignment with bioisostere strategies in drug design. Frequently searched terms like "fluorinated crotonate uses" and "CAS 85694-31-1 suppliers" reflect its commercial relevance. Additionally, discussions on green synthesis and cost-effective fluorination methods underscore the compound’s role in addressing synthetic challenges. As AI-driven molecular modeling accelerates discovery, demand for such high-purity intermediates is projected to grow, particularly in contract research organizations (CROs) and generic pharmaceutical sectors.

Quality control and analytical characterization of Methyl 4,4,4-trifluorocrotonate involve advanced techniques like GC-MS, NMR spectroscopy, and HPLC, ensuring compliance with pharmacopeial standards. Storage recommendations typically emphasize inert atmospheres and low temperatures to maintain stability, while handling protocols focus on standard laboratory safety practices. These precautions align with broader industry shifts toward responsible chemical management and occupational health initiatives.

In conclusion, Methyl 4,4,4-trifluorocrotonate (CAS No. 85694-31-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications across life sciences and material engineering, coupled with evolving regulatory and technological landscapes, solidify its status as a compound of enduring significance. Future research may explore its potential in bioconjugation and polymeric materials, further expanding its industrial footprint.